Cas no 2222511-94-4 (4-Bromo-1-(methoxymethyl)-3-(trifluoromethyl)pyrazole)

• Product Name: 4-Bromo-1-(methoxymethyl)-3-(trifluoromethyl)pyrazole
• CAS No: 2222511-94-4
• MF: C₆H₆BrF₃N₂O
• MW: 259.023850917816
• CID: 5018060
• Update Time: 2023-08-25

4-Bromo-1-(methoxymethyl)-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(methoxymethyl)-3-(trifluoromethyl)pyrazole

• Inchi： 1S/C6H6BrF3N2O/c1-13-3-12-2-4(7)5(11-12)6(8,9)10/h2H,3H2,1H3
• InChI Key： NFPLLQROCWCJGC-UHFFFAOYSA-N
• SMILES： BrC1=CN(COC)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• XLogP3: 1.7
• Topological Polar Surface Area: 27